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Compound of Interest

Compound Name: Remodelin hydrobromide

Cat. No.: B2657546

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This document provides essential, immediate safety and logistical information for
the proper disposal of Remodelin hydrobromide, a potent inhibitor of N-acetyltransferase 10
(NAT10), ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Remodelin hydrobromide is a hazardous substance that requires careful handling. According
to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin and eye irritation, and
may cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting
effects.[1] Therefore, all personnel handling this compound must wear appropriate Personal
Protective Equipment (PPE), including lab coats, chemical-resistant gloves, and safety
goggles.[2] All handling of the solid compound should be performed in a well-ventilated area,
preferably a chemical fume hood, to avoid inhalation of dust.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Remodelin hydrobromide:
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Property Value Reference
CAS Number 1622921-15-6 [1]
Molecular Formula C15H15BrN4S [3]
Molecular Weight 363.28 g/mol [3]
Appearance Solid [1]
- DMSO: 40.00 mg/mL (110.11
Solubility [4]
mM)

Ethanol: < 1 mg/mL (insoluble )
or slightly soluble)

Water: < 1 mg/mL (insoluble or )
slightly soluble)

Powder: -20°C for 3 years. In
Storage [4]
solvent: -80°C for 1 year.

Step-by-Step Disposal Protocol

Due to its hazardous nature and environmental toxicity, Remodelin hydrobromide and any
materials contaminated with it must be disposed of as hazardous chemical waste. Under no
circumstances should this compound be disposed of down the drain or in regular trash.[1] The
following protocol outlines the necessary steps for its proper disposal.

Experimental Protocol: Waste Segregation and
Collection

This protocol details the procedure for the safe collection of Remodelin hydrobromide waste
for disposal by a licensed hazardous waste management service.

Materials:

o Clearly labeled, leak-proof, and chemically compatible hazardous waste container (e.g., a
high-density polyethylene (HDPE) container with a screw cap).
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» Hazardous waste labels (compliant with local and federal regulations).

» Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves.

e Chemical fume hood.

Procedure:

o Container Preparation:

o Obtain a new, clean, and appropriate hazardous waste container.

o Affix a hazardous waste label to the container. Fill in all required information, including the
full chemical name ("Remodelin hydrobromide"), the concentration (if in solution), and
the hazard characteristics (Toxic, Environmental Hazard).

e Waste Collection (Solid):

o Inside a chemical fume hood, carefully transfer any unused or waste Remodelin
hydrobromide powder into the prepared hazardous waste container.

o Use a dedicated spatula or scoop for the transfer. Avoid creating dust.

o Any disposable materials heavily contaminated with the solid, such as weigh boats or
contaminated paper towels, should also be placed in this container.

o Waste Collection (Liquid):

o Solutions containing Remodelin hydrobromide should be collected in a separate, clearly
labeled hazardous waste container for liquid chemical waste.

o Do not mix with other incompatible waste streams.

o Aqueous solutions are not to be disposed of down the drain due to the high aquatic toxicity
of the compound.[1]

e Contaminated Labware and PPE:
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o Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with
Remodelin hydrobromide should be collected in the solid hazardous waste container.

o Contaminated gloves and other disposable PPE should be placed in a designated bag for
cytotoxic waste within the laboratory and then transferred to the solid hazardous waste
container.

e Storage:
o Securely close the hazardous waste container.

o Store the container in a designated, well-ventilated, and secure satellite accumulation area
within the laboratory, away from incompatible materials.

e Disposal:

o Once the container is full or approaching the designated accumulation time limit (per
institutional and local regulations), arrange for pickup by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Remodelin hydrobromide.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Remodelin Hydrobromide: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2657546#remodelin-hydrobromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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